Ethyl 1-benzyloxymethylcyclobutanecarboxylate

• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• IUPAC Name: ethyl 1-(phenylmethoxymethyl)cyclobutane-1-carboxylate
• InChI: InChI=1S/C15H20O3/c1-2-18-14(16)15(9-6-10-15)12-17-11-13-7-4-3-5-8-13/h3-5,7-8H,2,6,9-12H2,1H3
• InChI Key: PMMNENLTATYWMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCC1)COCC2=CC=CC=C2

Description

Ethyl 1-benzyloxymethylcyclobutanecarboxylate is a useful research compound. Its molecular formula is C15H20O3 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyl lithium solution (2.20M in hexane, 23.2 ml, 51 mmol) was added via a syringe under nitrogen to a stirred solution of di-i-propylamine (5.13 g, 51 mmol) and HMPA (3.5 ml, 20 mmol) in THF (100 ml) at 0° C. The resulting mixture was stirred at 0° C. for 10 minutes, cooled to -78° C., added a solution of ethyl cyclobutanecarboxylate (5 g, 39 mmol) in THF (10 ml) via a dropping funnel. The resulting mixture was stirred at -78° C. for 0.5 hour, then warmed to 0° C. and stirred for 0.5 hour. The mixture was recooled to -78° C., treated with a solution of benzyl chloromethyl ether (6.58 g, 42 mmol) in THF (10 ml). The resulting mixture was stirred at -78° C. for 20 minutes, slowly warmed to room temperature and stirred for 1 hour. It was poured into cold water, extracted with diethyl ether. The ethereal extract was washed successively with diluted HCl, 5% NaHCO3, dried, filtered and evaporated to give a residue. This residue was purified by distillation to afford the desired product as a pale yellow oil: bp 102°-3° C. (0.02 mm); NMR (CDCl3) δ=1.23 (3H, t, J=7 Hz), 1.6~2.6 (6H, m), 3.68 (2H, s), 4.15 (2H, q, J=7 Hz), 4.53 (2H, s), 7.30 (5H, s).